Cas no 1262308-49-5 (Fmoc-Gly-Thr(psi(Me,Me)pro)-OH)

• Product Name: Fmoc-Gly-Thr(psi(Me,Me)pro)-OH
• CAS No: 1262308-49-5
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• MDL: MFCD18427358
• CID: 2083318
• PubChem ID: 73506419
• Update Time: 2025-05-20

Fmoc-Gly-Thr(psi(Me,Me)pro)-OH Chemical and Physical Properties

Names and Identifiers

• FMOC-GLY-THR(PSI ME,ME PRO)-OH
• Fmoc-Gly-Thr(Psi(Me,Me)pro)-OH
• Fmoc-Gly-Thr(Psi(Me00Me)pro)-OH
• Fmoc-Gly-Thr(Ψ(Me,Me)-Pro)-OH
• Fmoc-Gly-Thr[Psi(Me,Me)Pro]-OH
• Fmoc-Gly-Thr(Psime,Mepro)-OH
• Fmoc-Gly-Thr{psi(Me,Me)pro}-OH
• 6896AH
• (4S,5R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
• (4S,5R)-3-(N-(9-Fluorenylmethyloxycarbonyl)-glycinyl)-2,2,5-trimethyloxazolidine-4-carboxylic acid
• C72093
• 1262308-49-5
• HY-P2402
• DS-018600
• AKOS025289430
• MFCD18427358
• (4S,5r)-3-[2-(9h-fluoren-9-ylmethoxycarbonylamino)acetyl]-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
• (4S,5R)-3-(N-(9-Fluorenylmethyloxycarbonyl)glycinyl)-2,2,5-trimethyloxazolidine-4-carboxylic acid
• (4S,5R)-3-(2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}ACETYL)-2,2,5-TRIMETHYL-1,3-OXAZOLIDINE-4-CARBOXYLIC ACID
• Fmoc-Gly-L-Thr(Psi(Me,Me)pro)-OH
• DS-9773
• CS-0133743
• S-1262308-49-5
• Fmoc-Gly-Thr(psi(Me,Me)pro)-OH

• MDL： MFCD18427358
• Inchi： 1S/C24H26N2O6/c1-14-21(22(28)29)26(24(2,3)32-14)20(27)12-25-23(30)31-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19,21H,12-13H2,1-3H3,(H,25,30)(H,28,29)/t14-,21+/m1/s1
• InChI Key： NUXZZZZUNKUMGM-SZNDQCEHSA-N
• SMILES： O1[C@H](C)[C@@H](C(=O)O)N(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1(C)C

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 3

Experimental Properties

• Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.7E-3 g/L) (25 ºC),

Fmoc-Gly-Thr(psi(Me,Me)pro)-OH Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on Fmoc-Gly-Thr(psi(Me,Me)pro)-OH

Fmoc-Gly-Thr(psi(Me,Me)pro)-OH: A Comprehensive Overview

Fmoc-Gly-Thr(psi(Me,Me)pro)-OH is a highly specialized compound with the CAS number 1262308-49-5. This compound is a key player in the field of peptide synthesis and has garnered significant attention due to its unique structural properties and versatile applications. The name itself is a testament to its complexity, with "Fmoc" standing for 9-fluorenylmethyloxycarbonyl, a protective group commonly used in solid-phase synthesis. The "Gly" represents glycine, a simple amino acid, while "Thr" stands for threonine. The "(psi(Me,Me)pro)" denotes a modified proline residue with specific stereochemical modifications. The "-OH" at the end indicates the presence of a hydroxyl group at the carboxyl terminus.

The compound's structure is designed to facilitate peptide synthesis by incorporating these amino acids in a specific sequence. The Fmoc group plays a crucial role in protecting the amino terminus during the synthesis process, ensuring that only the desired bonds are formed. This makes Fmoc-Gly-Thr(psi(Me,Me)pro)-OH an essential reagent in the construction of complex peptides and proteins with high precision.

Recent advancements in peptide chemistry have further highlighted the importance of this compound. Researchers have explored its potential in drug discovery, particularly in the development of bioactive peptides with therapeutic applications. For instance, studies have shown that peptides incorporating this compound can exhibit potent anti-inflammatory and antimicrobial activities. These findings underscore its role as a valuable tool in medicinal chemistry.

In addition to its synthetic applications, Fmoc-Gly-Thr(psi(Me,Me)pro)-OH has also been utilized in structural studies to investigate the folding and stability of peptides. By incorporating this compound into peptide sequences, scientists can gain insights into how specific amino acid residues influence the overall conformation and function of proteins. This has implications for understanding diseases at a molecular level and designing targeted therapies.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. The use of Fmoc protection ensures that each step proceeds with high efficiency and selectivity. Modern techniques such as microwave-assisted synthesis and automated peptide synthesizers have further streamlined its production, making it more accessible for research purposes.

From an analytical standpoint, Fmoc-Gly-Thr(psi(Me,Me)pro)-OH is often characterized using advanced spectroscopic methods such as NMR and mass spectrometry. These techniques allow researchers to confirm its purity and structural integrity before it is used in downstream applications. Quality control measures are critical to ensure that the compound meets the stringent requirements of modern peptide research.

In conclusion, Fmoc-Gly-Thr(psi(Me,Me)pro)-OH stands as a testament to the ingenuity of chemical synthesis and its pivotal role in advancing peptide-based research. Its unique properties and wide-ranging applications make it an indispensable tool for scientists working at the forefront of biotechnology and drug discovery.